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Compound of Interest |

O-
Compound Name: (cyclopropylmethyl)hydroxylamine
Hydrochloride

Cat. No.: B020476

\ J

An In-depth Technical Guide on the Core Physical and Chemical Properties of O-
(cyclopropylmethyl)hydroxylamine HCI

This technical guide provides a comprehensive overview of the known physical and chemical
properties of O-(cyclopropylmethyl)hydroxylamine hydrochloride (HCI). The information is
intended for researchers, scientists, and drug development professionals who utilize this
compound as a key building block in synthetic chemistry. This document summarizes available
guantitative data, outlines relevant experimental protocols for property determination, and
visualizes key chemical pathways and analytical workflows.

Compound Identification and General Data

O-(cyclopropylmethyl)hydroxylamine HCI is a chemical reagent primarily used in organic
synthesis.[1] As a hydroxylamine derivative, it serves as a versatile precursor, particularly in the
construction of nitrogen-containing heterocycles, which are common scaffolds in medicinal
chemistry.[1][2]

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b020476?utm_src=pdf-interest
https://www.benchchem.com/product/b020476?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8128885_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8128885_EN.htm
https://labsolu.ca/product/o-cyclopropylmethylhydroxylamine-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Citation
CAS Number 74124-04-2 [11[3]1[4]
Molecular Formula CaH10CINO [3114]

Cyclopropylmethoxyamine
Hydrochloride, O-

Synonyms [3114]
Cyclopropylmethyl-

hydroxylamine, Hydrochloride

O-
IUPAC Name (cyclopropylmethyl)hydroxylam  [3]

ine;hydrochloride

SMILES C1CC1CON.CI [3]

HMMFZNBOQJOULD-
InChliKey [3]
UHFFFAOYSA-N

Physical Properties

The hydrochloride salt form of O-(cyclopropylmethyl)hydroxylamine exists as a white crystalline
solid at room temperature.[5] The available quantitative physical data is summarized in Table 2.

Table 2: Physical Properties of O-(cyclopropylmethyl)hydroxylamine HCI
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Property Value Notes Citation
Molecular Weight 123.58 g/mol [3114]
Melting Point 170-172 °C Experimental [6][7]
Appearance White Solid [5]
As a hydrochloride
N No quantitative data salt, it is expected to
Solubility ) ] [8]
available. be soluble in water
and polar alcohols.
The basicity of O-
No quantitative data alkylhydroxylamines is
pKa [4]

available.

generally lower than

that of hydroxylamine.

Chemical and Computational Properties

This compound is noted for its utility as a precursor in[1][1]-sigmatropic rearrangements for

synthesizing N-heterocycles.[2][9] Its stability as a bench-stable, solid hydrochloride salt makes

it a practical reagent in multi-step syntheses.[2]

Table 3: Chemical and Computed Properties

Property Value Notes Citation
Topological Polar

35.25 A2 Computed [3][10]
Surface Area (TPSA)
logP 0.7085 Computed [3][10]
Hydrogen Bond Donor

Computed [3][10]

Count
Hydrogen Bond

2 Computed [3][10]
Acceptor Count
Rotatable Bond Count 2 Computed [3][10]
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Experimental Protocols

Detailed experimental procedures for the characterization of O-
(cyclopropylmethyl)hydroxylamine HCI are not widely published. However, standard
methodologies for determining key physical properties are described below.

Synthesis Protocol

A scalable, three-step synthesis for O-(cyclopropylmethyl)hydroxylamine HCI has been
reported.[2][9] The general workflow involves the cyclopropanation of an N-O vinyl-connected
precursor, followed by phthalimide cleavage and subsequent formation of the hydrochloride
salt.[9]
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Synthesis Workflow
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Caption: Gram-scale synthesis workflow for O-(cyclopropylmethyl)hydroxylamine HCI.
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Melting Point Determination

Methodology: The melting point can be determined using the capillary method.
e Asmall, dry sample of the crystalline solid is packed into a thin-walled capillary tube.
e The tube is placed in a calibrated melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point.

pKa Determination

Methodology: The pKa value can be determined by potentiometric titration.[4]

A precisely weighed sample of O-(cyclopropylmethyl)hydroxylamine HCl is dissolved in a
suitable solvent, typically deionized water or a water-ethanol mixture.[4]

e The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a
constant temperature.

e The pH of the solution is monitored using a calibrated pH meter after each addition of the
titrant.

o Atitration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point
corresponds to the pKa of the hydroxylammonium ion.
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Physical Property Analysis Workflow

Potentiometric
Titration pKa Value
Shake-Flask .
Solubility Test Solubility Data
Capillary Melting Melting Point
Point Apparatus (170-172 °C)

Click to download full resolution via product page

Sample of
Compound

Caption: General experimental workflow for physical property characterization.

Application in Chemical Synthesis

While no specific biological signaling pathways for this compound have been identified, its
primary role in drug discovery is as a synthetic intermediate. It is a key reactant in di-
heteroatom[1][1]-sigmatropic rearrangements to produce N-heterocycles, such as substituted
tetrahydroquinolines.[2][9] This chemical transformation is highly valuable for building
molecular complexity in the development of new therapeutic agents.
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Chemical Reaction Pathway
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Caption: Role in the[1][1]-sigmatropic rearrangement for N-heterocycle synthesis.

Safety and Handling

O-(cyclopropylmethyl)hydroxylamine HCI is associated with several hazard classifications.
Users should consult the Safety Data Sheet (SDS) before handling.
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e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[3]

o Storage: Store at room temperature or between 2-8°C, often under an inert atmosphere like
argon.[3][6]

e Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles,
gloves, and a lab coat, should be worn during handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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